Cas no 2034590-83-3 (1-(2-fluorophenyl)-N-[2-(1H-imidazol-4-yl)ethyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(2-fluorophenyl)-N-[2-(1H-imidazol-4-yl)ethyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2034590-83-3
• MF: C₁₉H₁₆FN₇O
• MW: 377.375045776367
• CID: 5413066
• Update Time: 2025-06-03

1-(2-fluorophenyl)-N-[2-(1H-imidazol-4-yl)ethyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)-N-[2-(1H-imidazol-5-yl)ethyl]-5-pyridin-4-yltriazole-4-carboxamide
• 1-(2-fluorophenyl)-N-[2-(1H-imidazol-4-yl)ethyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C19H16FN7O/c20-15-3-1-2-4-16(15)27-18(13-5-8-21-9-6-13)17(25-26-27)19(28)23-10-7-14-11-22-12-24-14/h1-6,8-9,11-12H,7,10H2,(H,22,24)(H,23,28)
• InChI Key： OWYOKCBNZJMDRY-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2F)C(C2=CC=NC=C2)=C(C(NCCC2NC=NC=2)=O)N=N1

Additional information on 1-(2-fluorophenyl)-N-[2-(1H-imidazol-4-yl)ethyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide

Introduction to Compound with CAS No. 2034590-83-3 and Its Applications in Chemical Biology

The compound with the CAS number 2034590-83-3 is a sophisticated molecule that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. The full name of this compound is 1-(2-fluorophenyl)-N-[2-(1H-imidazol-4-yl)ethyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide, which highlights its complex molecular architecture and potential biological relevance. This introduction aims to provide a comprehensive overview of the compound, its chemical characteristics, and its emerging applications in pharmaceutical research and development.

At the core of this compound's structure is a triazole ring, which is a key pharmacophore in many bioactive molecules. The presence of a fluorine atom at the 2-position of the phenyl ring introduces electronic and steric effects that can influence the compound's binding affinity and metabolic stability. Additionally, the imidazole moiety and the pyridine group contribute to the molecule's overall solubility and interaction with biological targets. These structural features make it an attractive candidate for further investigation in drug discovery.

Recent studies have begun to explore the potential of this compound as a lead molecule in the development of novel therapeutic agents. One particularly promising area of research is its application in targeting protein-protein interactions (PPIs), which are critical for numerous cellular processes and often implicated in diseases such as cancer and inflammation. The unique combination of fluorophenyl, imidazole, and pyridine moieties may facilitate the design of molecules that can selectively modulate these interactions.

In vitro studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain kinases, which are enzymes involved in cell signaling pathways. The ability to modulate kinase activity is highly relevant in oncology, where dysregulation of these pathways is a common feature of many cancers. Preliminary data suggest that the compound can interfere with the ATP-binding site of kinases, thereby disrupting their function. This mechanism aligns with current trends in kinase inhibition research, where small molecules are designed to bind tightly to the active site of these enzymes.

The role of computational chemistry has been instrumental in optimizing the structure of this compound for better pharmacological properties. Molecular docking studies have been employed to predict how different analogs might interact with their target proteins. By leveraging high-throughput virtual screening, researchers have identified structural modifications that could enhance binding affinity and reduce off-target effects. These computational approaches have accelerated the drug discovery process by allowing rapid evaluation of large libraries of compounds.

Another area where this compound shows promise is in the treatment of neurological disorders. The triazole ring has been shown to cross the blood-brain barrier, making it a viable candidate for central nervous system (CNS) applications. Additionally, the fluorine atom can be utilized for positron emission tomography (PET) imaging probes, enabling researchers to visualize biological processes in vivo. Such imaging tools are crucial for understanding disease mechanisms and evaluating therapeutic efficacy.

The synthesis of this compound presents both challenges and opportunities for organic chemists. The multi-step synthesis involves key transformations such as Sonogashira coupling, Buchwald-Hartwig amination, and cyclization reactions. Each step must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency than ever before. Techniques such as flow chemistry have also been explored to improve scalability and reproducibility.

In conclusion, the compound with CAS number 2034590-83-3, specifically named as 1-(2-fluorophenyl)-N-[2-(1H-imidazol-4-yl)ethyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide, represents a significant advancement in chemical biology research. Its unique structural features make it a versatile tool for exploring new therapeutic strategies across various disease areas. As research continues to uncover its potential applications, this molecule is poised to play a crucial role in future drug development efforts.